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Compound of Interest

Compound Name: Cgp 35949
CAS No.: 111130-13-3
Cat. No.: B1668496

Get Quote
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Subject Clarification: Extensive database verification indicates that "CGP 35949" is likely a

typographic error. Based on the nomenclature and application context (rodent dosage), the

intended compound is almost certainly CGP 35348 (a widely used, centrally active GABA-B
receptor antagonist).

CRITICAL SAFETY WARNING: There is a remote possibility the user intended CGP 37849 (a
competitive NMDA antagonist).

o CGP 35348 (GABA-B): Effective rodent dose range is 100—900 mg/kg (i.p.).[1][2]
¢ CGP 37849 (NMDA): Effective rodent dose range is 1-10 mg/kg (i.p.).[3]

e Risk: Administering an NMDA antagonist at GABA-B antagonist dosages (e.g., 100 mg/kg of
CGP 37849) would be lethal. Verify your vial label immediately before proceeding. This guide
focuses on CGP 35348.[1][2][4][5][6]

Part 2: Scientific Background & Mechanism[4][5]
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CGP 35348 (3-amino-propyl-diethoxymethyl-phosphinic acid) is a selective, competitive
antagonist at GABA-B receptors. Unlike GABA-A receptors (ion channels), GABA-B receptors
are G-protein coupled receptors (GPCRs) that mediate slow, prolonged inhibition.

Mechanism of Action

CGP 35348 blocks the binding of GABA to the GABA-B receptor, preventing the activation of
G_i/o proteins. This blockade results in:

* Presynaptic: Prevention of Ca2* channel inhibition (enhancing neurotransmitter release).

* Postsynaptic: Prevention of G-protein coupled Inwardly Rectifying Potassium (GIRK)
channel activation (preventing hyperpolarization).
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Figure 1: Mechanism of Action. CGP 35348 competitively inhibits the GABA-B receptor,
preventing the downstream modulation of Adenylyl Cyclase, Calcium channels, and Potassium

channels.

Part 3: Effective Dosage & Pharmacokinetics

CGP 35348 is hydrophilic and has relatively low affinity (

) compared to newer antagonists like CGP 55845. Consequently, high systemic doses are
required to cross the Blood-Brain Barrier (BBB) and achieve receptor occupancy.

Table 1: Recommended Dosage Ranges (Rat/Mouse)

Pre-treatment

Application Route Dosage Range Ti Key Outcome
ime
- Improved spatial
Cognitive ] ) ) )
i.p. 100 - 300 mg/lkg  30-60 min learning (Morris
Enhancement
Water Maze) [2].
Blockade of
spike-wave
Absence ] ) )
) i.p. 100 - 900 mg/kg 30 min discharges
Epilepsy
(dose-
dependent) [1].
Increased REM
) ) ) sleep duration;
Sleep Modulation i.p. 100 - 300 mg/kg 30 min
reduced latency
[1].
Reversal of
Locomotor ) ) Baclofen/GHB
o i.p. 400 mg/kg 30 min ) )
Activity induced sedation
[4].

Note: Doses below 50 mg/kg (i.p.) are generally ineffective for central behavioral measures due

to poor BBB penetration.
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Part 4: Detailed Experimental Protocol

A. Preparation of Stock Solution
o Solubility: CGP 35348 is highly water-soluble (unlike CGP 55845 which requires DMSO).

e Vehicle: 0.9% Physiological Saline (NaCl).

Step-by-Step:

o Calculate Requirements: For a 3009 rat at 100 mg/kg, you need 30 mg of drug.

o Concentration Strategy: Aim for an injection volume of 1-2 mL/kg to minimize stress.
o Target: 100 mg/mL stock solution.
o Example: Dissolve 100 mg CGP 35348 in 1 mL of 0.9% sterile saline.

» Vortex: Vortex for 30 seconds until clear. No heating is usually required.

e pH Check: Ensure pH is near neutral (7.0-7.4). Adjust if necessary, though saline usually
buffers sufficiently.

« Sterilization: Pass through a 0.22 pm syringe filter if using for chronic survival surgery; not
strictly necessary for acute terminal experiments.

B. Administration Workflow (Intraperitoneal)

Solution Prep
(Saline Vehicle)

Acclimation
(1-3 Days)

IP Injection
(100-300 mg/kg)

Absorption Phase
(30-60 mins)

Behavioral Assay
(e.g., Water Maze)

Histology/Data

Click to download full resolution via product page

Figure 2: Experimental Timeline. The 30-60 minute wait period is critical for the hydrophilic
compound to penetrate the CNS.

o Weigh Animal: Accurate weight is crucial for high-dose compounds.
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Injection: Administer i.p. in the lower right quadrant of the abdomen to avoid the cecum.

Latency Period: Return animal to home cage for 30—60 minutes.

o Why? CGP 35348 has a slower onset of central action compared to lipophilic drugs.
Testing too early (e.g., 10 mins) will result in false negatives.

Behavioral Testing: Perform assay (e.g., Rotarod, Open Field, EEG recording).

Washout: The half-life is relatively short; effects typically dissipate within 4—6 hours [1].

Part 5: Troubleshooting & Controls

Observation Probable Cause Corrective Action

Increase dose to 200-400
No Behavioral Effect Dose too low (BBB issue). mg/kg. Ensure 30+ min pre-

treatment.[1]

You may have used CGP
Seizures/Convulsions WRONG DRUG. 37849 (NMDA antagonist) or
picrotoxin. Stop immediately.

Handle animals gently. Verify
Sedation Off-target effects or stress. vehicle control does not cause

sedation.

Warm solution to 37°C. Ensure
Precipitate in Syringe Saturation. concentration does not exceed
solubility limits (~100 mg/mL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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» To cite this document: BenchChem. [Part 1: Executive Summary & Critical Safety Advisory].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668496/docs#part-1-executive-summary-critical-
safety-advisory]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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